![molecular formula C19H21N3OS B2486523 N-(4-methylcyclohexyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide CAS No. 1112446-46-4](/img/structure/B2486523.png)
N-(4-methylcyclohexyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide
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Description
Synthesis Analysis
The synthesis of thieno[2,3-b]pyridine derivatives, including molecules similar to N-(4-methylcyclohexyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide, involves multiple steps, starting from basic heterocyclic precursors. For instance, 3-amino-thieno[2,3-b]pyridine-2-carboxylic acids can react with dimethylformamide/phosphoroxide chloride or with various amines to yield complex structures showing antianaphylactic activity (Wagner et al., 1993). The reaction of thieno[2,3-b]pyridines with sodium hypochlorite offers a stereoselective approach to form dimeric structures, illustrating the chemical versatility of these compounds (Stroganova et al., 2019).
Molecular Structure Analysis
The molecular structure of thieno[2,3-b]pyridine derivatives is characterized by their fused ring system, which significantly influences their electronic and spatial configuration. X-ray crystallography and NMR techniques are pivotal in elucidating these complex structures, providing insights into their conformational dynamics and interaction potential. The introduction of various functional groups, such as the pyrrol-1-yl group, impacts the molecule's reactivity and interaction with biological targets.
Chemical Reactions and Properties
Thieno[2,3-b]pyridine derivatives participate in a variety of chemical reactions, including cyclization, alkylation, and reactions with electrophiles, showcasing their reactivity. These reactions are crucial for modifying the chemical structure and enhancing the biological activity of these compounds. For example, the cyclization of N-substituted-2-allenamides leads to the formation of pyrrolidin-5-one-2-carboxamides, demonstrating the synthetic utility of these molecules (Shahriari et al., 2022).
Scientific Research Applications
Synthesis and Structural Analysis
- Wagner et al. (1993) reported the synthesis of various N-(2-carboxy-thieno[2,3-b]pyridin-3-yl)formamidines, including their amine salts, which showed antianaphylactic activity (Wagner, Vieweg, Prantz, & Leistner, 1993).
- Dyachenko et al. (2019) developed a multicomponent synthesis method for functionalized thieno[2,3-b]pyridines, providing insights into the molecular structure of these compounds (Dyachenko, Dyachenko, Dorovatovskii, Khrustalev, & Nenajdenko, 2019).
- Madkour et al. (2010) utilized thieno[2,3-b]pyridine-2-carboxylate to construct various new heterocyclic systems, contributing to the understanding of the synthetic utility of these compounds (Madkour, Afify, Abdallaha, Elsayed, & Salem, 2010).
Biological Activity and Antianaphylactic Properties
- Wagner et al. (1990) synthesized a range of 3-amino-thieno[2,3-b]-2-carboxamides for evaluating their biological activity and as starting materials for tricyclic heterocycles. Some compounds demonstrated anti-allergic activity (Wagner, Vieweg, Leistner, Böhm, Krasselt, Hanfeld, Prantz, & Grupe, 1990).
- Another study by Wagner et al. (1993) on the synthesis of pyrido[3',2':4,5]thieno[3,2-d]1,2,3-triazine derivatives from 3-amino-thieno[2,3-b]pyridine-2-carboxamides revealed respectable antianaphylactic activity in some compounds (Wagner, Leistner, Vieweg, Krasselt, & Prantz, 1993).
Chemical Transformations and Novel Compounds
- Mabkhot et al. (2015) synthesized new substituted thieno-fused bicyclic compounds, expanding the understanding of the chemical structure and potential applications of these molecules (Mabkhot, Aladdi, Al-showiman, Al-Majid, Barakat, Ghabbour, & Shaaban, 2015).
- Stroganova et al. (2019) demonstrated an unusual and stereoselective one-pot approach to dimeric pyrrolo[2′,3′:4,5]thieno[2,3-b]pyridines through the oxidation of 3-aminothieno[2,3-b]pyridine-2-carboxamides (Stroganova, Vasilin, Dotsenko, Aksenov, & Krapivin, 2019).
properties
IUPAC Name |
N-(4-methylcyclohexyl)-3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3OS/c1-13-6-8-14(9-7-13)21-18(23)17-16(22-11-2-3-12-22)15-5-4-10-20-19(15)24-17/h2-5,10-14H,6-9H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GARSSIJSEQQBAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)NC(=O)C2=C(C3=C(S2)N=CC=C3)N4C=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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